Cas no 1806515-90-1 (2,4-Diamino-1H-benzimidazole-5-carboxylic acid)

• Product Name: 2,4-Diamino-1H-benzimidazole-5-carboxylic acid
• CAS No: 1806515-90-1
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4824659
• Update Time: 2025-05-21

2,4-Diamino-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-1H-benzimidazole-5-carboxylic acid

• Inchi： 1S/C8H8N4O2/c9-5-3(7(13)14)1-2-4-6(5)12-8(10)11-4/h1-2H,9H2,(H,13,14)(H3,10,11,12)
• InChI Key： BZUNNPCUSWOLDE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1N)N=C(N)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 0.5
• Topological Polar Surface Area: 118

Additional information on 2,4-Diamino-1H-benzimidazole-5-carboxylic acid

Introduction to 2,4-Diamino-1H-benzimidazole-5-carboxylic acid (CAS No. 1806515-90-1)

2,4-Diamino-1H-benzimidazole-5-carboxylic acid, identified by the chemical identifier CAS No. 1806515-90-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural framework of 2,4-Diamino-1H-benzimidazole-5-carboxylic acid consists of a benzimidazole core substituted with amino groups at the 2- and 4-positions, and a carboxylic acid functional group at the 5-position. Such a configuration makes it a versatile scaffold for further chemical modifications and biological investigations.

The benzimidazole core is a pharmacophore that is widely recognized for its role in various biological processes. It is particularly noted for its interaction with nucleic acids and enzymes, which has led to its exploration in the development of drugs targeting cancer, infections, and inflammatory diseases. The presence of both amino groups in 2,4-Diamino-1H-benzimidazole-5-carboxylic acid provides multiple sites for chemical derivatization, enabling the synthesis of analogs with tailored biological properties. This flexibility has made it a valuable intermediate in medicinal chemistry.

In recent years, there has been growing interest in the pharmacological properties of benzimidazole derivatives. Studies have demonstrated that modifications at different positions of the benzimidazole ring can significantly alter its biological activity. For instance, derivatives with substitutions at the 2- and 4-positions have shown promising effects as kinase inhibitors, while those with carboxylic acid functionalities have been explored for their potential as protease inhibitors. The compound 2,4-Diamino-1H-benzimidazole-5-carboxylic acid serves as a key precursor in synthesizing such derivatives.

One of the most compelling aspects of 2,4-Diamino-1H-benzimidazole-5-carboxylic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact specifically with disease-causing targets. For example, studies have indicated that certain benzimidazole derivatives exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The carboxylic acid group in 2,4-Diamino-1H-benzimidazole-5-carboxylic acid can be further functionalized to enhance binding affinity or to introduce additional pharmacological effects.

The synthesis of 2,4-Diamino-1H-benzimidazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

Recent advancements in computational chemistry have also contributed to the understanding of how 2,4-Diamino-1H-benzimidazole-5-carboxylic acid interacts with biological targets. Molecular modeling studies have helped identify key binding pockets and residues that contribute to its biological activity. These insights have guided the design of more potent and selective derivatives. Additionally, high-throughput screening techniques have been employed to rapidly assess the activity of various analogs derived from this compound.

The therapeutic potential of 2,4-Diamino-1H-benzimidazole-5-carboxylic acid extends beyond its direct application as a drug candidate. It serves as a valuable building block for exploring new chemical entities (NCEs) with improved pharmacokinetic profiles and reduced side effects. By modifying its structure through combinatorial chemistry or library synthesis approaches, researchers can generate large collections of compounds for screening against diverse disease targets.

In conclusion, 2,4-Diamino-1H-benzimidazole-5-carboxylic acid (CAS No. 1806515-90-1) represents a significant asset in pharmaceutical research due to its versatile structural framework and potential for generating bioactive molecules. Its role in developing novel therapeutic agents underscores its importance in addressing unmet medical needs. As research continues to uncover new applications and synthetic strategies for this compound, it is expected to remain a cornerstone in drug discovery efforts.